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Cat. No.: B600353 Get Quote

An In-depth Technical Guide on 2',6'-Dihydroxy-
4,4'-dimethoxychalcone
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the molecular structure,

physicochemical properties, and biological activities of 2',6'-Dihydroxy-4,4'-
dimethoxychalcone. This chalcone, a member of the flavonoid family, has garnered interest

for its potential therapeutic applications. This document summarizes key quantitative data,

details experimental protocols for its synthesis and biological evaluation, and visualizes

relevant biological pathways and experimental workflows. The information presented herein is

intended to serve as a valuable resource for researchers and professionals engaged in the

fields of medicinal chemistry, pharmacology, and drug development.

Molecular Structure and Identification
2',6'-Dihydroxy-4,4'-dimethoxychalcone is a natural product belonging to the chalcone class

of flavonoids. Its structure is characterized by two aromatic rings joined by a three-carbon α,β-

unsaturated carbonyl system.

Chemical Structure:
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Key Identifiers:

Identifier Value

IUPAC Name
(E)-1-(2,6-dihydroxy-4-methoxyphenyl)-3-(4-

methoxyphenyl)prop-2-en-1-one[1]

Molecular Formula C₁₇H₁₆O₅[1]

Molecular Weight 300.31 g/mol [1]

Canonical SMILES
COC1=CC=C(C=C1)/C=C/C(=O)C2=C(C=C(C=

C2O)OC)O[1]

InChIKey NXHNEWMDVUHUCV-VMPITWQZSA-N[1]

CAS Number 94441-99-3, 20621-49-2[1]

Physicochemical Properties
Detailed experimental data on the physicochemical properties of 2',6'-Dihydroxy-4,4'-
dimethoxychalcone are limited. The following table summarizes available computed data. It is

important to note that some experimental values found in the literature, such as melting points,

often refer to the dihydrochalcone derivative and should be treated with caution.

Table of Physicochemical Properties:
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Property Value Source

Calculated XLogP3 3.5 PubChem[1]

Hydrogen Bond Donor Count 2 PubChem[1]

Hydrogen Bond Acceptor

Count
5 PubChem[1]

Rotatable Bond Count 4 PubChem[1]

Exact Mass 300.09977361 Da PubChem[1]

Monoisotopic Mass 300.09977361 Da PubChem[1]

Topological Polar Surface Area 76 Å² PubChem[1]

Heavy Atom Count 22 PubChem[1]

Solubility:

Soluble in DMSO.[2]

General solubility for similar chalcones includes chloroform, dichloromethane, and ethyl

acetate.

Biological Activities and Signaling Pathways
Chalcones, as a class, are known to exhibit a wide range of biological activities, including anti-

inflammatory, anticancer, and antioxidant effects. While specific studies on 2',6'-Dihydroxy-
4,4'-dimethoxychalcone are not abundant, research on closely related chalcones provides

insights into its potential mechanisms of action.

Anti-inflammatory Activity
Chalcones have been shown to modulate inflammatory pathways. For instance, some

chalcone derivatives inhibit the production of nitric oxide (NO) and pro-inflammatory cytokines

in lipopolysaccharide (LPS)-stimulated macrophages. This is often achieved through the

modulation of the NF-κB and MAPK signaling pathways.

Diagram: Simplified NF-κB Signaling Pathway
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Caption: Potential inhibition of the NF-κB pathway by 2',6'-Dihydroxy-4,4'-
dimethoxychalcone.

Anticancer Activity
Several chalcone derivatives have demonstrated cytotoxic effects against various cancer cell

lines. The proposed mechanisms often involve the induction of apoptosis and cell cycle arrest.

For example, some chalcones can upregulate pro-apoptotic proteins like Bak and

downregulate anti-apoptotic proteins such as Bcl-2, leading to the activation of caspases and

subsequent apoptosis. They may also induce cell cycle arrest, for instance at the G1 phase, by

downregulating cyclins and cyclin-dependent kinases (CDKs).

Diagram: Apoptosis Induction Pathway
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Potential Apoptosis Induction by Chalcones
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Caption: Chalcones may induce apoptosis via the mitochondrial pathway.
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Antioxidant Activity
The antioxidant properties of chalcones are often attributed to their ability to scavenge free

radicals. The presence of hydroxyl groups on the aromatic rings is crucial for this activity.

Assays such as the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay are

commonly used to evaluate the antioxidant potential of these compounds.

Experimental Protocols
Synthesis of 2',6'-Dihydroxy-4,4'-dimethoxychalcone
The synthesis of chalcones is commonly achieved through the Claisen-Schmidt condensation

reaction. This involves the base-catalyzed reaction of an appropriate acetophenone with a

benzaldehyde. For the synthesis of 2',6'-Dihydroxy-4,4'-dimethoxychalcone, 2',6'-dihydroxy-

4'-methoxyacetophenone would be reacted with 4-methoxybenzaldehyde.

Diagram: Synthesis Workflow

Claisen-Schmidt Condensation for Chalcone Synthesis

2',6'-dihydroxy-
4'-methoxyacetophenone

Claisen-Schmidt
Condensation

(Base catalyst, e.g., NaOH)

4-methoxybenzaldehyde

2',6'-Dihydroxy-4,4'-
dimethoxychalcone

Purification
(e.g., Recrystallization)

Characterization
(NMR, MS, etc.)

Click to download full resolution via product page

Caption: General workflow for the synthesis of 2',6'-Dihydroxy-4,4'-dimethoxychalcone.

Detailed Protocol (General Procedure):

Reactant Preparation: Dissolve equimolar amounts of 2',6'-dihydroxy-4'-

methoxyacetophenone and 4-methoxybenzaldehyde in a suitable solvent such as ethanol.

Reaction Initiation: Add a solution of a strong base, such as sodium hydroxide or potassium

hydroxide, dropwise to the reactant mixture with constant stirring at room temperature.
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Reaction Monitoring: Monitor the progress of the reaction using thin-layer chromatography

(TLC).

Work-up: Once the reaction is complete, neutralize the mixture with a dilute acid (e.g., HCl)

and precipitate the product in cold water.

Isolation and Purification: Filter the crude product, wash it with water, and dry it. Purify the

product by recrystallization from a suitable solvent (e.g., ethanol).

Characterization: Confirm the structure and purity of the synthesized compound using

spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

In Vitro Cytotoxicity Assay (MTT Assay)
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric

assay for assessing cell metabolic activity and is widely used to measure cytotoxicity.

Protocol Outline:

Cell Seeding: Seed cancer cells in a 96-well plate at a specific density and allow them to

adhere overnight.

Compound Treatment: Treat the cells with various concentrations of 2',6'-Dihydroxy-4,4'-
dimethoxychalcone for a defined period (e.g., 24, 48, or 72 hours). Include a vehicle control

(e.g., DMSO) and a positive control.

MTT Addition: Add MTT solution to each well and incubate for a few hours, allowing viable

cells to reduce the yellow MTT to purple formazan crystals.

Formazan Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to

dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength

(usually around 570 nm) using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and

determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by

50%).
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DPPH Radical Scavenging Assay
This assay is used to determine the antioxidant activity of a compound.

Protocol Outline:

Sample Preparation: Prepare different concentrations of 2',6'-Dihydroxy-4,4'-
dimethoxychalcone in a suitable solvent (e.g., methanol).

Reaction Mixture: Add the sample solutions to a solution of DPPH in methanol. A control

containing only the solvent and DPPH is also prepared.

Incubation: Incubate the mixtures in the dark at room temperature for a specific time (e.g., 30

minutes).

Absorbance Measurement: Measure the absorbance of the solutions at the characteristic

wavelength of DPPH (around 517 nm).

Calculation: Calculate the percentage of DPPH radical scavenging activity using the formula:

[(Abs_control - Abs_sample) / Abs_control] * 100. The EC₅₀ value (the concentration of the

compound that scavenges 50% of the DPPH radicals) can then be determined.

Conclusion
2',6'-Dihydroxy-4,4'-dimethoxychalcone is a promising natural product with potential

therapeutic applications stemming from its anticipated anti-inflammatory, anticancer, and

antioxidant properties. This guide has provided a summary of its known structural and

physicochemical characteristics, along with insights into its potential biological activities and

relevant experimental protocols. Further research is warranted to fully elucidate its

pharmacological profile and to explore its potential as a lead compound in drug discovery and

development. The provided methodologies and visualizations aim to facilitate these future

investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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